Cas no 1806748-20-8 (2-(Chloromethyl)-3-methyl-5-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 2-(Chloromethyl)-3-methyl-5-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1806748-20-8
• MF: C₈H₆ClF₃N₂O₃
• MW: 270.593051433563
• CID: 4843414
• Update Time: 2025-06-29

2-(Chloromethyl)-3-methyl-5-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-methyl-5-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6ClF3N2O3/c1-4-5(2-9)13-3-6(14(15)16)7(4)17-8(10,11)12/h3H,2H2,1H3
• InChI Key： FNHBTMZMIGLMQU-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=C(C(=CN=1)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 2.7
• Topological Polar Surface Area: 67.9

Additional information on 2-(Chloromethyl)-3-methyl-5-nitro-4-(trifluoromethoxy)pyridine

2-(Chloromethyl)-3-methyl-5-nitro-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 2-(Chloromethyl)-3-methyl-5-nitro-4-(trifluoromethoxy)pyridine, identified by the CAS number 1806748-20-8, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound is characterized by its unique pyridine ring structure, which incorporates several functional groups that contribute to its reactivity and versatility. The presence of a chloromethyl group at the 2-position, a methyl group at the 3-position, a nitro group at the 5-position, and a trifluoromethoxy group at the 4-position makes this molecule a prime candidate for advanced chemical synthesis and research.

The synthesis of this compound involves a series of carefully designed reactions to introduce these functional groups onto the pyridine ring. Recent studies have highlighted innovative methods for synthesizing similar compounds, leveraging advancements in catalytic processes and green chemistry principles. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to efficiently install the trifluoromethoxy group, which is known for its electron-withdrawing properties and stability under harsh chemical conditions.

The structural features of this compound make it particularly interesting for applications in medicinal chemistry. The nitro group, being an electron-withdrawing substituent, can influence the electronic properties of the pyridine ring, potentially enhancing its bioavailability or targeting specific biological pathways. Similarly, the trifluoromethoxy group adds a layer of fluorine-based electronics, which is often associated with improved pharmacokinetic profiles in drug candidates.

In terms of physical properties, this compound exhibits a high degree of stability under normal conditions, which is attributed to the strong electron-withdrawing effects of both the nitro and trifluoromethoxy groups. These groups also contribute to the molecule's solubility in organic solvents, making it easier to handle in laboratory settings. Recent research has also focused on understanding the thermal stability and decomposition pathways of similar compounds, providing valuable insights into their safe handling and storage.

The application potential of this compound extends beyond medicinal chemistry into materials science and agrochemicals. Its unique electronic properties make it a promising candidate for use in advanced materials such as conductive polymers or sensors. Additionally, its ability to act as an intermediate in complex organic syntheses has been explored in recent studies, where it has been used to construct bioactive molecules with intricate architectures.

In conclusion, 2-(Chloromethyl)-3-methyl-5-nitro-4-(trifluoromethoxy)pyridine represents a cutting-edge compound with multifaceted applications across various chemical disciplines. Its intricate structure and functional groups provide ample opportunities for further research and development, particularly in areas such as drug discovery and material synthesis. As scientific advancements continue to unfold, this compound is likely to play an increasingly important role in shaping future innovations in organic chemistry.